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Compound of Interest
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Cat. No.: B1669110

For Researchers, Scientists, and Drug Development Professionals
Introduction

C.1. 69005, widely known as Indanthrone or Pigment Blue 60, is a high-performance synthetic
organic pigment with the chemical formula C2sH14N20a4.[1][2] First synthesized in 1901, it was
one of the earliest vat dyes and continues to be a crucial colorant due to its exceptional
lightfastness, weather resistance, and chemical stability.[3][4] This technical guide provides a
comprehensive overview of the synthesis pathway and mechanism of C.I. 69005, tailored for
professionals in research, and drug development who may utilize this robust molecule as a
scaffold or building block.

Synthesis Pathway

The primary and most established industrial synthesis of C.l. 69005 involves the dimerization of
2-aminoanthraquinone in a strongly alkaline medium at elevated temperatures.[1][4][5] The
reaction is typically carried out using potassium hydroxide as the base.

Overall Reaction:
2 (C14HoNO2) + 2 KOH — C28H14N204 + 2 H20 + H2

The synthesis proceeds through a series of intermediate steps involving dimerization and
intramolecular cyclization, ultimately leading to the formation of the stable Indanthrone
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molecule.[1]

Diagram of the Synthesis Pathway:
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Caption: Synthesis pathway of C.I. 69005 from 2-aminoanthraquinone.

Reaction Mechanism

The precise mechanism of Indanthrone formation from 2-aminoanthraquinone involves a
nucleophilic attack and subsequent condensation reactions. While not exhaustively detailed in
all literature, the generally accepted mechanism can be outlined as follows:

o Deprotonation: In the presence of a strong base like potassium hydroxide, the amino group
of 2-aminoanthraquinone is deprotonated, forming a potent nucleophile.

» Nucleophilic Attack: The resulting anion attacks the carbonyl carbon of a second molecule of
2-aminoanthraquinone.

¢ Dimerization and Intermediate Formation: This leads to the formation of a dimeric
intermediate.

 Intramolecular Cyclization: The intermediate undergoes intramolecular cyclization, forming
the dihydro-indanthrone structure.

» Oxidation: The dihydro-indanthrone is then oxidized to the final Indanthrone pigment. This
oxidation can be facilitated by an oxidizing agent or can occur via the reduction of another
molecule of the starting material.

Experimental Protocols

The following is a generalized experimental protocol compiled from various sources, including
patented methods, for the synthesis of C.I. 69005. It is crucial to note that specific parameters
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may be adjusted based on the desired crystalline form and purity of the final product.

Materials:

2-aminoanthraquinone

Potassium hydroxide (KOH)

Water

Optional: Oxidizing agent (e.g., potassium nitrate, potassium chlorate)

Optional: Wetting agent (e.g., lower aliphatic alcohols)

Procedure:

Preparation of the Reaction Mixture: A fused caustic alkali mixture is prepared by heating
potassium hydroxide. The temperature is maintained between 195 °C and 250 °C.[6]

Addition of 2-aminoanthraquinone: An aqueous slurry of 2-aminoanthraquinone is gradually
added to the fused caustic alkali mixture with constant stirring to ensure a homogeneous
reaction mixture.[6] The use of a slurry helps to prevent the solid 2-aminoanthraquinone from
floating on the surface and promotes even distribution.[6] A wetting agent can be added to
the slurry to aid in its introduction into the reaction mixture.[6]

Reaction: The reaction mixture is heated to a temperature between 220 °C and 250 °C for 1
to 4 hours with continuous stirring until the formation of Indanthrone is substantially
complete.[6] The presence of an oxidizing agent, such as potassium chlorate or potassium
nitrate, can be incorporated into the reaction mixture to improve the yield of the final product.

[6]

Work-up and Isolation: The reacted mixture is poured into a large volume of water.[6] Air is
then blown through the resulting aqueous mixture to precipitate the Indanthrone product.[6]

Purification: The precipitated product is collected by filtration, washed thoroughly with water
until neutral, and then dried.[6][7] Further purification can be achieved by recrystallization
from a high-boiling point solvent or through a process known as "pigmenting,” which involves
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treating the crude product to obtain the desired crystal form and particle size.[8] One such
method involves dissolving the crude Indanthrone in concentrated sulfuric acid and then
carefully precipitating it by the addition of water.[9][10][11]

Experimental Workflow Diagram:
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Caption: A typical experimental workflow for the synthesis and purification of C.l. 69005.
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Quantitative Data

The following table summarizes key quantitative data related to C.I. 69005. It is important to
note that reaction yields can vary significantly based on the specific conditions and scale of the

synthesis.
Property Value Reference
Molecular Formula C28H14N204 [1112]
Molecular Weight 442.4 g/mol [2]

Dark blue solid, blue needles
Appearance _ _ [11[4]
with a metallic luster

Melting Point 470-500 °C [4]

Insoluble in water and most
B organic solvents. Slightly
Solubility ] [4]
soluble in hot chloroform, o-

chlorophenol, and quinoline.

Reaction Temperature 220-250 °C [1][6]
Reaction Time 1-4 hours [6]
Conclusion

The synthesis of C.I. 69005 (Indanthrone) from 2-aminoanthraquinone remains a cornerstone
of industrial organic pigment production. The robustness of the synthesis, coupled with the
exceptional properties of the final product, ensures its continued relevance. For researchers in
drug development and materials science, the Indanthrone scaffold offers a thermally and
photochemically stable platform for the development of novel functional molecules.
Understanding the intricacies of its synthesis is the first step toward harnessing its potential in
advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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